4-[(4-methylpiperazin-1-yl)carbonyl]-1,2,5-oxadiazol-3-amine 5-oxide

• IUPAC Name: (4-amino-2-oxido-1,2,5-oxadiazol-2-ium-3-yl)-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C8H13N5O3/c1-11-2-4-12(5-3-11)8(14)6-7(9)10-16-13(6)15/h2-5H2,1H3,(H2,9,10)
• InChI Key: MVWXIVJCYDIFAA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=[N+](ON=C2N)[O-]
• Molecular Formula: C8H13N5O3
• Molecular Weight: 227.22 g/mol

Description

4-[(4-methylpiperazin-1-yl)carbonyl]-1,2,5-oxadiazol-3-amine 5-oxide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 4-[(4-methylpiperazin-1-yl)carbonyl]-1,2,5-oxadiazol-3-amine 5-oxide is not fully understood. However, it has been reported to inhibit the growth of microorganisms by disrupting their cell membrane integrity. This compound has also been reported to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects:
4-[(4-methylpiperazin-1-yl)carbonyl]-1,2,5-oxadiazol-3-amine 5-oxide has been reported to have biochemical and physiological effects. It has been reported to inhibit the growth of different microorganisms, including bacteria and fungi. This compound has also been reported to induce apoptosis in cancer cells. In addition, it has been reported to have antitubercular activity.

Advantages and Limitations for Lab Experiments

4-[(4-methylpiperazin-1-yl)carbonyl]-1,2,5-oxadiazol-3-amine 5-oxide has several advantages and limitations for lab experiments. One of the advantages is that it has been reported to have antimicrobial, anticancer, and antitubercular activities, which make it a potential candidate for the development of new drugs. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in different applications.

Future Directions

There are several future directions for the research on 4-[(4-methylpiperazin-1-yl)carbonyl]-1,2,5-oxadiazol-3-amine 5-oxide. One of the directions is to investigate its potential as a fluorescent probe for the detection of metal ions. Another direction is to study its mechanism of action in more detail to optimize its use in different applications. Furthermore, it is important to investigate its potential as a drug candidate for the treatment of different diseases, including cancer and tuberculosis.

Synthesis Methods

The synthesis of 4-[(4-methylpiperazin-1-yl)carbonyl]-1,2,5-oxadiazol-3-amine 5-oxide has been reported using different methods. One of the methods involves the reaction of 4-methylpiperazine-1-carboxylic acid with thionyl chloride to form 4-methylpiperazine-1-carbonyl chloride. This intermediate is then reacted with 1,2,5-oxadiazol-3-amine in the presence of triethylamine to form the final product. Another method involves the reaction of 4-methylpiperazine-1-carboxylic acid with oxalyl chloride to form 4-methylpiperazine-1-carbonyl chloride, which is then reacted with 1,2,5-oxadiazol-3-amine in the presence of triethylamine to form the final product.

Scientific Research Applications

4-[(4-methylpiperazin-1-yl)carbonyl]-1,2,5-oxadiazol-3-amine 5-oxide has been studied for its potential applications in different areas of scientific research. It has been reported to have antimicrobial, anticancer, and antitubercular activities. This compound has also been studied for its potential as a fluorescent probe for the detection of metal ions.